N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4-ethoxybenzamide
• InChI: InChI=1S/C18H20N2O4S/c1-2-24-17-10-4-14(5-11-17)18(21)19-15-6-8-16(9-7-15)20-12-3-13-25(20,22)23/h4-11H,2-3,12-13H2,1H3,(H,19,21)
• InChI Key: AMIRSWPRCHWHKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide, also known as CDDO-EA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of compounds called triterpenoids, which are known for their anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide exerts its biological effects by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates the expression of genes involved in antioxidant defense and detoxification. This compound activates Nrf2 by modifying the cysteine residues of Keap1, a protein that inhibits Nrf2. Once activated, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), which leads to the upregulation of genes involved in antioxidant defense and detoxification.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has antioxidant properties and has been shown to reduce oxidative stress in various animal models of diseases. It also has anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its biological effects, and its mechanism of action is well understood. However, this compound also has some limitations. It has poor solubility in water, which can make it difficult to administer in animal studies. Additionally, it has been shown to have some toxicity in animal studies, which may limit its use in humans.

Future Directions

There are several future directions for the study of N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide. One potential direction is the development of novel formulations that improve its solubility and bioavailability. Another direction is the identification of new targets for this compound, which may expand its therapeutic applications. Additionally, the use of this compound in combination with other drugs or therapies may enhance its anticancer and anti-inflammatory effects. Finally, the development of this compound derivatives with improved pharmacological properties may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide can be synthesized by reacting 4-ethoxybenzoyl chloride with N-(4-aminophenyl)-1,1-dioxidoisothiazolidin-2-amine in the presence of a base. The resulting product is then oxidized with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to yield this compound.

Scientific Research Applications

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-ethoxybenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have potent anticancer activity against a wide range of cancer types, including breast, lung, prostate, and pancreatic cancer. This compound exerts its anticancer effects by inducing apoptosis (programmed cell death) and inhibiting the proliferation of cancer cells. It also has anti-inflammatory properties and has been shown to reduce inflammation in various animal models of inflammatory diseases. Additionally, this compound has been studied for its potential neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.